Cas no 1375303-18-6 (1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol)

• Product Name: 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol
• CAS No: 1375303-18-6
• MF: C₈H₄BrF₆NO
• MW: 324.017882347107
• CID: 4697742
• PubChem ID: 71301972
• Update Time: 2025-10-20

1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol
• FFCWYSAHZZYWLC-UHFFFAOYSA-N
• 1-[5-BROMO-2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]-2,2,2-TRIFLUOROETHANOL
• 1375303-18-6
• 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol

• Inchi： 1S/C8H4BrF6NO/c9-4-2-16-5(7(10,11)12)1-3(4)6(17)8(13,14)15/h1-2,6,17H
• InChI Key： FFCWYSAHZZYWLC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C=C1C(C(F)(F)F)O

Computed Properties

• Exact Mass: 322.93805g/mol
• Monoisotopic Mass: 322.93805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.7

Additional information on 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol

Comprehensive Overview of 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol (CAS No. 1375303-18-6)

1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol (CAS No. 1375303-18-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and bromo substituents, has garnered attention due to its potential as a building block in the synthesis of bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their ability to improve the pharmacokinetic properties of drug candidates. Researchers are particularly interested in 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol due to its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for treating diseases like cancer and infectious diseases, aligning with the growing focus on precision medicine and targeted therapies.

The compound’s CAS No. 1375303-18-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its structural features, including the pyridine core and trifluoroethanol moiety, contribute to its reactivity and compatibility with various synthetic protocols. This has led to its inclusion in high-throughput screening libraries, where it serves as a key scaffold for identifying novel enzyme inhibitors or receptor modulators.

From an environmental perspective, the use of fluorinated compounds like 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol raises questions about their persistence and biodegradability. However, advancements in green chemistry have enabled more sustainable synthesis routes, minimizing waste and hazardous byproducts. This aligns with the broader industry shift toward eco-friendly manufacturing, a topic frequently discussed in scientific forums and regulatory circles.

Another area of interest is the compound’s potential role in agrochemical innovation. Fluorinated pyridines are known to enhance the efficacy of pesticides and herbicides, addressing global challenges such as crop resistance and food security. As climate change intensifies, the need for robust crop protection solutions has become a hot topic, further elevating the importance of compounds like CAS No. 1375303-18-6.

In summary, 1-(5-Bromo-2-(trifluoromethyl)pyridin-4-yl)-2,2,2-trifluoroethanol represents a critical tool in both pharmaceutical and agrochemical research. Its unique chemical properties, combined with the growing demand for fluorinated building blocks, position it as a compound of enduring significance. As research continues to uncover new applications, its role in advancing drug discovery and sustainable agriculture will likely expand, making it a focal point for scientists and industry professionals alike.